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Compound Focus: (3S,5R)-fluvastatin sodium

CAS No.: 93957-55-2

Cat. No.: S528234

Chemical and Identification Data

The table below summarizes the fundamental identifying information for (3S,5R)-Fluvastatin Sodium Salt

[1].

Property Description

Common Name  (3S,5R)-Fluvastatin Sodium Salt

CAS Number 94061-81-1 [1]

Molecular C24H25FNOa4 * Na [1]

Formula

Molecular 433.45 g/mol (calculated from formula C24H2sFNNaQa4) [2]

Weight

Synonyms (3S,5R,6E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-

Heptenoic acid, sodium salt [1]

Context on Fluvastatin and Its Stereoisomers
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Fluvastatin sodium is a fully synthetic, competitive inhibitor of HMG-CoA reductase, the rate-limiting
enzyme in cholesterol synthesis [2] [3]. The parent compound exists as a pair of enantiomers, and the
(3S,5R) form is recognized as one of the specific stereoisomers used in pharmaceutical research and

development [1].

e Stereochemistry Matters: The biological activity of fluvastatin is highly dependent on its three-
dimensional structure. The (3R,5S) enantiomer is known to be the pharmacologically active form [4]
[5]. The (3S,5R) isomer is part of the isomeric landscape that researchers control and monitor to
ensure drug purity and efficacy.

* Role of Standards: Compounds like (3S,5R)-Fluvastatin Sodium Salt are critical as Reference
Standards or Impurity Standards. They are used in analytical testing (e.g., HPLC, LC-MS) to
identify and quantify the presence of specific isomers or related substances in active pharmaceutical
ingredients (APIs) to ensure quality and compliance with pharmacopeial (USP/EP) requirements [1].

Visualizing the Stereochemical Landscape

The following diagram illustrates the relationship between fluvastatin sodium and its key stereoisomers,

which is central to understanding its chemical identity and purity control.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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